Cas no 7737-41-9 (5-Nonanol, 5-ethynyl-)

• Product Name: 5-Nonanol, 5-ethynyl-
• CAS No: 7737-41-9
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 536235
• PubChem ID: 3028546
• Update Time: 2025-04-19

5-Nonanol, 5-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 5-Nonanol, 5-ethynyl-
• 5-ethynylnonan-5-ol
• 3-Butyl-1-heptyn-3-ol
• 1-Heptyn-3-ol, 3-butyl-
• SCHEMBL233642
• 7737-41-9
• MK23870000
• DTXSID60388659
• 5-Butylheptyn-6-ol-5
• NIOSH/MK2387000

• Inchi： 1S/C11H20O/c1-4-7-9-11(12,6-3)10-8-5-2/h3,12H,4-5,7-10H2,1-2H3
• InChI Key： BCNFZPFDVPQUEH-UHFFFAOYSA-N
• SMILES： OC(C#C)(CCCC)CCCC

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23